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Compound of Interest

Compound Name: Harmol

Cat. No.: B1206710 Get Quote

The proper disposal of chemical waste is a critical component of laboratory safety and

environmental responsibility. This guide provides detailed, step-by-step procedures for the safe

handling and disposal of Harmol, a compound used in various research applications.

Adherence to these protocols is essential to ensure compliance with regulations and to mitigate

risks to personnel and the environment.

Hazard Identification and Safety Precautions
Before handling Harmol, it is crucial to be aware of its associated hazards. Harmol is classified

as a hazardous substance.

Personal Protective Equipment (PPE): When handling Harmol in any form, the following PPE

is mandatory:

Gloves: Chemical-impervious gloves must be worn. Always inspect gloves for integrity before

use and wash hands after removal[1].

Eye Protection: Tightly fitting safety goggles with side shields are required[1][2].

Lab Coat: A fire/flame-resistant and impervious lab coat should be worn[1].

Respiratory Protection: If working with solid Harmol where dust formation is possible, use a

suitable respirator and ensure adequate ventilation[2][3].
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Quantitative Data and Hazard Summary
The following table summarizes key data for Harmol, compiled from safety data sheets (SDS).

Property Data Citations

Chemical Name
1-methyl-9H-pyrido[3,4-b]indol-

7-ol
[1]

CAS Number 487-03-6 [1][2][3]

Molecular Formula C₁₂H₁₀N₂O [2]

Physical State Solid [1]

GHS Hazard Statements

H302: Harmful if

swallowed.H312: Harmful in

contact with skin.H315:

Causes skin irritation.H319:

Causes serious eye

irritation.H332: Harmful if

inhaled.H335: May cause

respiratory irritation.H410: Very

toxic to aquatic life with long

lasting effects.

[2][3]

Disposal Consideration

The material should be

disposed of by a licensed

chemical destruction plant or

through controlled incineration

with flue gas scrubbing.

Discharge into sewer systems

or the environment must be

avoided.

[1]

Disposal Procedures: A Step-by-Step Guide
All chemical waste is regulated and generally cannot be disposed of in regular trash or down

the sewer system[4][5]. The following procedures outline the required steps for disposing of

Harmol and Harmol-contaminated waste.
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Step 1: Waste Characterization
A laboratory chemical is considered waste when it is no longer intended for use[6]. This

includes:

Unused or expired solid Harmol.

Solutions containing Harmol.

Contaminated materials such as gloves, wipes, and absorbent paper[7].

Spill cleanup materials[8].

Step 2: Waste Segregation and Container Selection
Proper segregation and containment are crucial to prevent dangerous chemical reactions.

Choose a Compatible Container:

Store all Harmol waste in a sturdy, leak-proof container with a secure, screw-on cap[6][7].

Plastic containers are often preferred to glass when chemically compatible[4].

Ensure the container is compatible with Harmol and any solvents used in waste mixtures.

Segregate Incompatibles:

Store Harmol waste separately from incompatible materials like strong acids, bases, and

oxidizing agents[2][9].

Always use secondary containment, such as a lab tray or bin, to capture any potential

leaks and to facilitate segregation[7][8]. The secondary container must be able to hold

110% of the volume of the primary container[7].

Step 3: Waste Collection Protocols
For Solid Harmol Waste:

Carefully collect dry, solid Harmol waste, including contaminated lab trash like gloves and

Kim Wipes[7].
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For contaminated lab trash, double-bag the waste in clear plastic bags to allow for visual

inspection[7].

Place the collected solid waste into your designated hazardous waste container.

For Liquid Harmol Waste (Solutions):

Using a funnel, carefully pour liquid waste into the designated liquid hazardous waste

container.

Keep the waste container closed at all times, except when adding waste[6][7]. Using funnels

with lids is a best practice.

Do not fill the container beyond 90% capacity to prevent spills and allow for expansion.

Step 4: Labeling the Hazardous Waste Container
Proper labeling is a strict regulatory requirement.

As soon as the first drop of waste enters the container, affix a "Hazardous Waste" tag or

label provided by your institution's Environmental Health and Safety (EHS) department[4][8].

Clearly write the full, common chemical name of all constituents in the container. Do not use

abbreviations, acronyms, or chemical formulas[4][10]. For mixtures, list each chemical and

its estimated percentage or volume[4].

Include other required information, such as the date of waste generation, the principal

investigator's name, and the laboratory location[4].

Step 5: Storage of Hazardous Waste
Store the labeled waste container in a designated satellite accumulation area within the lab

where the waste was generated[9]. This area should be away from sinks or drains[10].

Step 6: Arranging for Disposal
Once the waste container is full or you are ready to dispose of it, complete any final

information on the hazardous waste tag[8].
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Contact your institution's EHS or equivalent department to schedule a waste pickup[4][9].

Follow their specific procedures for submitting a collection request[4].

Do not accumulate more than 55 gallons of hazardous waste in your satellite area[8][9].

Step 7: Disposal of Empty Containers
Containers that held Harmol must also be managed properly.

To be disposed of as regular trash, a container must be "empty," meaning all contents have

been removed by normal means[8].

The container must then be triple-rinsed with a suitable solvent (like water or another solvent

capable of removing Harmol)[6][8].

The rinsate (the liquid from rinsing) is considered hazardous waste and must be collected

and disposed of accordingly[6][8].

After triple-rinsing, deface or remove all original labels from the container before placing it in

the regular trash[8][9].

Harmol Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Harmol waste in a laboratory environment.
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Waste Generation
(Harmol or Harmol-Contaminated Material)

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Characterize Waste
(Solid, Liquid, Contaminated Labware)

Select Appropriate
Hazardous Waste Container

Solid Waste Container
(e.g., Lined, Puncture-Proof Box

or Double-Bagged)

  Solid or
  Contaminated Labware

Liquid Waste Container
(Leak-proof, Screw-Cap Bottle)

  Liquid Solution  

Step 3: Label Container
- 'Hazardous Waste'

- Full Chemical Names & % 
- PI Name, Room #, Date

Step 4: Store in Designated Area
- Secondary Containment
- Segregate Incompatibles

Step 5: Arrange for Disposal
- Complete Waste Tag

- Contact EHS for Pickup

Click to download full resolution via product page

Caption: Workflow for the safe segregation, containment, and disposal of Harmol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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